2-Ethylbenzene-1,4-diol

• IUPAC Name: 2-ethylbenzene-1,4-diol
• InChI: InChI=1S/C8H10O2/c1-2-6-5-7(9)3-4-8(6)10/h3-5,9-10H,2H2,1H3
• InChI Key: VJIDDJAKLVOBSE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1)O)O
• Molecular Formula: C8H10O2
• DSSTOX Substance ID: DTXSID00178056
• Molecular Weight: 138.16 g/mol
• CAS RN: 2349-70-4

Description

Synthesis Analysis

The synthesis of 2-Ethylbenzene-1,4-diol involves multiple steps, starting from basic aromatic hydrocarbons. Techniques like Friedel-Crafts alkylation could be employed to introduce the ethyl group into the benzene ring, followed by hydroxylation processes to incorporate the diol functionality. While specific synthesis routes for 2-Ethylbenzene-1,4-diol are not detailed in the provided literature, related compounds such as 1,4-diethylbenzene have been synthesized and characterized, indicating the potential methods that could be adapted for 2-Ethylbenzene-1,4-diol synthesis (Yufit, 2013).

Molecular Structure Analysis

The molecular structure of 2-Ethylbenzene-1,4-diol, similar to its related compounds, is expected to feature significant interactions that influence its physical and chemical properties. For example, ethylbenzene derivatives exhibit specific crystal packing and intermolecular interactions such as CH...π and CH2...π contacts. These interactions are critical in determining the compound's solid-state structure and reactivity (Yufit, 2013).

Chemical Reactions and Properties

2-Ethylbenzene-1,4-diol can undergo various chemical reactions, leveraging its ethyl group and diol functionalities. It can participate in electrophilic substitution reactions, oxidation, and polymerization processes. The presence of the diol group also allows for the formation of esters and ethers, expanding its utility in organic synthesis. The compound's reactivity with different chemical agents can lead to a wide range of derivatives, useful in numerous applications.

Physical Properties Analysis

The physical properties of 2-Ethylbenzene-1,4-diol, such as melting point, boiling point, and solubility, are influenced by its molecular structure. The ethyl group and diol functionalities contribute to its hydrophobic and hydrophilic balance, affecting its solubility in various solvents. The compound's crystal structure, detailed for related ethylbenzene derivatives, highlights the importance of molecular interactions in determining its physical state and stability (Yufit, 2013).

Scientific Research Applications

Molecular Dynamics and Solid-State Studies

• Methyl Group Reorientation in Ethylbenzenes : A study explored the dynamics of ethyl groups in ethylbenzene derivatives using solid-state proton spin relaxation techniques. This study helps in understanding the molecular dynamics and barriers for methyl group reorientation in these compounds (Beckmann et al., 1991).

Safety and Hazards

2-Ethylbenzene-1,4-diol is a solid substance at room temperature and should be stored in an inert atmosphere. The safety information includes pictograms GHS07, signal word warning, and hazard statements H315, H319, H335.

Relevant Papers Relevant papers related to 2-Ethylbenzene-1,4-diol can be found at the provided references.

Mechanism of Action

Target of Action

It is known that similar compounds, such as benzene derivatives, can undergo electrophilic aromatic substitution . This suggests that the compound might interact with molecules that have pi electrons, such as aromatic rings .

Mode of Action

Benzene derivatives, including this compound, are known to undergo electrophilic aromatic substitution . In this process, the electrophile forms a sigma-bond with the benzene ring, generating a positively charged intermediate. This intermediate then loses a proton, yielding a substituted benzene ring .

Biochemical Pathways

It is known that anaerobic degradation of similar compounds, such as toluene and ethylbenzene, converges at benzoyl coenzyme a . This suggests that 2-Ethylbenzene-1,4-diol might also be involved in similar biochemical pathways.

Pharmacokinetics

It is known that the compound has a molecular weight of 13817 , which might influence its absorption and distribution. The compound’s bioavailability could be influenced by factors such as its solubility, stability, and the presence of transport proteins.

Result of Action

The compound’s interaction with its targets through electrophilic aromatic substitution could lead to the formation of substituted benzene rings . These rings could potentially interact with other molecules in the cell, leading to various downstream effects.

Action Environment

The action of 2-Ethylbenzene-1,4-diol can be influenced by various environmental factors. For instance, the compound is stored in an inert atmosphere at room temperature , suggesting that it might be sensitive to oxygen and temperature changes. Furthermore, the compound’s action, efficacy, and stability could also be influenced by factors such as pH, the presence of other chemicals, and the specific conditions of the biological environment in which it is present.